Cas no 51628-12-7 (2-(4-iodophenyl)acetonitrile)

• Product Name: 2-(4-iodophenyl)acetonitrile
• CAS No: 51628-12-7
• MF: C₈H₆IN
• MW: 243.044414043427
• MDL: MFCD00060306
• CID: 56050
• PubChem ID: 142866
• Update Time: 2025-10-31

2-(4-iodophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodophenyl)acetonitrile
• 4-Iodobenzyl cyanide
• 4-IODOPHENYLACETONITRILE
• (4-Iodophenyl)acetonitrile
• Benzeneacetonitrile, 4-iodo-
• PNXWQTYSBFGIFD-UHFFFAOYSA-N
• AK121967
• p-IodobenzylCyanide
• PubChem19992
• 4-(cyanomethyl)phenyl iodide
• (4-iodo-phenyl)-acetonitrile
• 2-(4-iodophenyl)ethanenitrile
• DT1761
• CK1021
• OR6785
• I1058
• A828695
• EN300-129856
• AM803978
• SY030019
• DS-6410
• 4-Iodophenylacetonitrile, 97%
• SCHEMBL480922
• AKOS009158955
• 51628-12-7
• J-506019
• CS-W005301
• MFCD00060306
• DTXSID50199579
• FT-0618803
• DTXCID60122070
• DB-028932
• 2-(4-iodophenyl)acetonitrile

• MDL： MFCD00060306
• Inchi： 1S/C8H6IN/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5H2
• InChI Key： PNXWQTYSBFGIFD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC#N
• BRN： 1934479

Computed Properties

• Exact Mass: 242.95400
• Monoisotopic Mass: 242.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: solid
• Density: 1.764
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 152°C/ 3mm
• Flash Point: >230 °F
• Refractive Index: 1.624
• Water Partition Coefficient: Insoluble in water
• PSA: 23.79000
• LogP: 2.35728
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

2-(4-iodophenyl)acetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4-iodophenyl)acetonitrile

2-(4-Iodophenyl)acetonitrile: A Versatile Compound in Modern Chemical and Pharmaceutical Research

2-(4-Iodophenyl)acetonitrile (CAS No. 51628-12-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its aromatic ring substituted with an iodine atom and a cyano group, making it a valuable building block for the synthesis of more complex molecules.

The structure of 2-(4-iodophenyl)acetonitrile is particularly advantageous for its use in Suzuki-Miyaura coupling reactions, a widely employed method for the formation of carbon-carbon bonds. The presence of the iodine atom facilitates the coupling with boronic acids or boronic esters, enabling the synthesis of a wide range of biologically active compounds. Recent studies have highlighted the importance of this compound in the development of novel pharmaceuticals, particularly in the areas of anticancer and antiviral agents.

In the realm of medicinal chemistry, 2-(4-iodophenyl)acetonitrile has been utilized as a key intermediate in the synthesis of various drugs. For instance, it has been employed in the preparation of tyrosine kinase inhibitors, which are crucial for treating certain types of cancer. The iodine substituent provides a handle for further functionalization, allowing chemists to introduce additional pharmacophoric groups that enhance the potency and selectivity of the final drug candidates.

Beyond its applications in drug discovery, 2-(4-iodophenyl)acetonitrile has also found utility in materials science. Its aromatic structure and cyano group make it suitable for the synthesis of polymers with unique electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The synthesis of 2-(4-iodophenyl)acetonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-iodobenzaldehyde with cyanoacetic acid followed by decarboxylation. Another approach involves the arylation of acetonitrile using 4-iodobenzeneboronic acid in a palladium-catalyzed coupling reaction. These synthetic strategies have been optimized to achieve high yields and purity, making 2-(4-iodophenyl)acetonitrile readily available for research and industrial applications.

The safety and handling of 2-(4-iodophenyl)acetonitrile are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood to minimize exposure to vapors.

In conclusion, 2-(4-iodophenyl)acetonitrile (CAS No. 51628-12-7) is a highly valuable compound with a wide range of applications in modern chemical and pharmaceutical research. Its unique chemical structure makes it an excellent building block for synthesizing complex molecules with diverse biological activities and material properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.